Cas no 2580221-99-2 (Ethyl 3-(3-aminopiperidin-1-yl)-2,2-dimethylpropanoate)

• Product Name: Ethyl 3-(3-aminopiperidin-1-yl)-2,2-dimethylpropanoate
• CAS No: 2580221-99-2
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• CID: 5660792
• PubChem ID: 165891479
• Update Time: 2025-06-22

Ethyl 3-(3-aminopiperidin-1-yl)-2,2-dimethylpropanoate Chemical and Physical Properties

Names and Identifiers

• 2580221-99-2
• EN300-27729234
• ethyl 3-(3-aminopiperidin-1-yl)-2,2-dimethylpropanoate
• Ethyl 3-(3-aminopiperidin-1-yl)-2,2-dimethylpropanoate

• Inchi： 1S/C12H24N2O2/c1-4-16-11(15)12(2,3)9-14-7-5-6-10(13)8-14/h10H,4-9,13H2,1-3H3
• InChI Key： VPQCNNFBMNKTDV-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C)(C)CN1CCCC(C1)N)=O

Computed Properties

• Exact Mass: 228.183778013g/mol
• Monoisotopic Mass: 228.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.6Ų

Additional information on Ethyl 3-(3-aminopiperidin-1-yl)-2,2-dimethylpropanoate

Ethyl 3-(3-Aminopiperidin-1-yl)-2,2-Dimethylpropanoate: A Comprehensive Overview

Ethyl 3-(3-aminopiperidin-1-yl)-2,2-dimethylpropanoate, with the CAS number 2580221-99-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The name itself highlights key structural elements: the "ethy" group, the "3-(3-aminopiperidin-1-yl)" moiety, and the "2,2-dimethylpropanoate" fragment. Each of these components contributes to the compound's functionality and reactivity.

The "ethy" group in Ethyl 3-(3-aminopiperidin-1-yl)-2,2-dimethylpropanoate plays a crucial role in determining its solubility and stability. This group is derived from ethanol and serves as an esterifying agent, which is a common functional group in organic chemistry. The presence of this group enhances the compound's ability to interact with biological systems, making it a valuable precursor in synthetic chemistry.

The "3-(3-aminopiperidin-1-yl)" moiety is another critical component of this compound. Piperidine is a six-membered cyclic amine, and the substitution at the 3-position with an amino group introduces additional complexity to the molecule. This substitution pattern is significant because it creates a chiral center, which can influence the compound's stereochemical properties. Recent studies have shown that such chiral centers are essential in drug design, as they can affect the molecule's interaction with biological targets.

The "2,2-dimethylpropanoate" fragment further adds to the complexity of this compound. This group is derived from isobutyric acid and serves as a protecting group for the amino functionality. The dimethyl substitution at the 2-position increases steric hindrance around the carbonyl group, which can influence both the reactivity and stability of the molecule. This structural feature is particularly important in medicinal chemistry, where steric effects play a pivotal role in determining bioavailability and efficacy.

Recent research has focused on Ethyl 3-(3-aminopiperidin-1-yl)-2,2-dimethylpropanoate's potential as a building block for more complex molecules. For instance, studies have explored its use in synthesizing bioactive compounds with applications in neurology and oncology. The compound's ability to undergo various transformations makes it a versatile starting material for drug discovery efforts.

In terms of synthesis, Ethyl 3-(3-aminopiperidin-1-yl)-2,2-dimethylpropanoate can be prepared through a variety of methods. One common approach involves nucleophilic acyl substitution reactions between an appropriate acid derivative and an amine-containing piperidine ring. The choice of reaction conditions and reagents significantly influences the yield and purity of the final product.

From a pharmacological perspective, Ethyl 3-(3-Aminopiperidin-1-Yl)-2,2-Dimethylpropanoate exhibits interesting properties that make it a promising candidate for further investigation. For example, its ability to modulate enzyme activity has been explored in recent studies. Researchers have found that this compound can inhibit certain kinases involved in cellular signaling pathways, suggesting potential applications in treating diseases such as cancer.

Moreover, Ethyl 3-(3-Aminopiperidin-1-Yl)-2,2-Dimethylpropanoate has shown selectivity towards specific biological targets, which is a desirable trait in drug development. Its selectivity arises from its unique combination of functional groups and stereochemical features. This selectivity minimizes off-target effects and enhances therapeutic efficacy.

In conclusion, Ethyl 3-(3-Aminopiperidin-1-Yl)-2,2-Dimethylpropanoate (CAS No: 2580221-99-2) is a multifaceted compound with significant potential in organic synthesis and pharmacology. Its structural features make it an ideal candidate for exploring new drug leads and advancing our understanding of molecular interactions within biological systems.